Cas no 62331-11-7 ( )

• Product Name: &nbsp
• CAS No: 62331-11-7
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 956504
• PubChem ID: 43994
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2,4-dimethoxyphenyl)-N,N-dimethylmethanimidamide
• AC1L2AXU
• BRN 2725698
• FORMAMIDINE, N'-(5-CHLORO-2,4-DIMETHOXYPHENYL)-N,N-DIMETHYL-
• LS-69557
• N'-(5-Chloro-2,4-dimethoxyphenyl)-N,N-dimethylformamidine
• N'-(5-chloro-2,4-dimethoxyphenyl)-N,N-dimethylimidoformamide
• NSC169006
• NSC-169006
• 62331-11-7
• NSC 169006
•  

• Inchi： 1S/C11H15ClN2O2/c1-14(2)7-13-9-5-8(12)10(15-3)6-11(9)16-4/h5-7H,1-4H3/b13-7+
• InChI Key： LVZDKNOZTQEZLG-NTUHNPAUSA-N
• SMILES： ClC1=CC(=C(C=C1OC)OC)/N=C/N(C)C

Computed Properties

• Exact Mass: 242.08235
• Monoisotopic Mass: 242.082205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.1

Experimental Properties

• Density: 1.12
• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.508
• PSA: 34.06
• LogP: 2.57860